(2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-1,3-benzothiazole;perchlorate

• Molecular Formula: C27H26Cl2N2O4S2
• Molecular Weight: 577.5 g/mol
• IUPAC Name: (2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-1,3-benzothiazole;perchlorate
• InChI: InChI=1S/C27H26ClN2S2.ClHO4/c1-3-29-21-9-5-7-11-23(21)31-25(29)17-15-19-13-14-20(27(19)28)16-18-26-30(4-2)22-10-6-8-12-24(22)32-26;2-1(3,4)5/h5-12,15-18H,3-4,13-14H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: LXKJAFZFAPHBAU-UHFFFAOYSA-M
• Isomeric SMILES: CCN\1C2=CC=CC=C2S/C1=C\C=C\3/CCC(=C3Cl)/C=C/C4=[N+](C5=CC=CC=C5S4)CC.[O-]Cl(=O)(=O)=O
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=CC=C3CCC(=C3Cl)C=CC4=[N+](C5=CC=CC=C5S4)CC.[O-]Cl(=O)(=O)=O

Description

The compound “(2Z)-2-[(2E)-2-[2-chloro-3-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]-3-ethyl-1,3-benzothiazole;perchlorate” (CAS: 69415-16-3) is a benzothiazolium derivative featuring a conjugated system of ethenyl and cyclopentenylidene groups, with a perchlorate counterion. Its molecular formula is C₂₇H₂₆Cl₂N₂O₄S₂, and it has a molecular weight of 577.542 g/mol . Key physicochemical properties include:

• LogP: 7.09 (indicating high lipophilicity)
• Topological Polar Surface Area (TPSA): 88.8 Ų (suggesting moderate permeability)
• Hydrogen Bond Donors/Acceptors: 0/8
• Rotatable Bonds: 6

The compound’s structure includes two 3-ethylbenzothiazole moieties linked via conjugated double bonds and a chlorinated cyclopentenylidene core. The perchlorate anion enhances stability and solubility in polar solvents. Such conjugated systems are often explored for optoelectronic applications, such as near-infrared (NIR) light absorption/emission, due to extended π-electron delocalization .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Physicochemical and Structural Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP	TPSA (Ų)	Key Features/Applications
Target Compound (CAS: 69415-16-3)	C₂₇H₂₆Cl₂N₂O₄S₂	577.54	7.09	88.8	Conjugated benzothiazolium; NIR potential
(Z)-2-(4-Chlorobenzylidene)benzo[d]thiazolo[3,2-a]imidazol-3(2H)-one	C₁₆H₁₀ClN₃OS	327.79	3.45	61.7	Chlorobenzylidene-thiazoloimidazole; antimicrobial
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	C₁₅H₁₁Cl₂N₅S₂	412.32	4.82	95.4	Chlorophenyl-triazole; hydrogen-bonded crystal packing
S13: (Z)-2-(2-(benzo[d]thiazol-2-yl)hydrazineylidene)-3-methylthiazolidin-4-one	C₁₁H₁₀N₄OS₂	278.35	2.10	100.3	Thiazolidinone-benzothiazole; synthetic intermediate

Key Observations:

Structural Complexity and Conjugation :

• The target compound’s extended conjugation (6 rotatable bonds) and dual benzothiazole units distinguish it from simpler analogs like S13 or chlorobenzylidene derivatives . This conjugation may enhance NIR absorption, as seen in other π-extended systems .

Lipophilicity and Solubility :

• The target’s high LogP (7.09) suggests greater lipophilicity compared to S13 (LogP = 2.10) or triazole-thione derivatives (LogP = 4.82). The perchlorate counterion likely improves aqueous solubility relative to neutral analogs .

Hydrogen Bonding and Crystal Packing: Unlike the triazole-thione compound, which forms N–H···O/S hydrogen bonds , the target compound lacks hydrogen bond donors, relying on weaker van der Waals interactions. This difference may influence crystallization behavior and solid-state stability.

Evidence from Park et al. (2023) suggests that scaffold similarity often correlates with shared mechanisms of action (MOAs) .

Optoelectronic Potential: The conjugated system in the target compound aligns with design principles for NIR-active materials, such as those in , which emphasize extended π-systems for efficient light absorption/emission .